Cas no 90979-65-0 (Butanedioic acid,2-(2-nitroethyl)-, 1,4-diethyl ester)

• Product Name: Butanedioic acid,2-(2-nitroethyl)-, 1,4-diethyl ester
• CAS No: 90979-65-0
• MF: C₁₀H₁₇NO₆
• MW: 247.24508357048
• CID: 812619
• PubChem ID: 291974
• Update Time: 2025-04-19

Butanedioic acid,2-(2-nitroethyl)-, 1,4-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(2-nitroethyl)-, 1,4-diethyl ester
• (2-nitro-ethyl)-succinic acid diethyl ester
• NSC-157564
• 90979-65-0
• NSC157564

• Inchi： 1S/C10H17NO6/c1-3-16-9(12)7-8(5-6-11(14)15)10(13)17-4-2/h8H,3-7H2,1-2H3
• InChI Key： VPSJBBHICVFPEJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(CC(=O)OCC)CC[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 247.10600
• Monoisotopic Mass: 247.10558726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 98.4Ų

Experimental Properties

• PSA: 98.42000
• LogP: 1.30890